![molecular formula C15H27N3 B2993514 1-(3-Piperidin-1-ylpropyl)-4-prop-2-ynylpiperazine CAS No. 1645367-28-7](/img/structure/B2993514.png)
1-(3-Piperidin-1-ylpropyl)-4-prop-2-ynylpiperazine
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Overview
Description
The compound “1-(3-Piperidin-1-ylpropyl)-4-prop-2-ynylpiperazine” is a complex organic molecule that contains a piperidine and a piperazine ring. Piperidine is a six-membered ring with one nitrogen atom, and piperazine is a six-membered ring with two nitrogen atoms .
Chemical Reactions Analysis
The chemical reactions involving “1-(3-Piperidin-1-ylpropyl)-4-prop-2-ynylpiperazine” would depend on its exact structure and the conditions under which the reactions are carried out .Physical And Chemical Properties Analysis
The physical and chemical properties of “1-(3-Piperidin-1-ylpropyl)-4-prop-2-ynylpiperazine”, such as its melting point, boiling point, and solubility, would need to be determined experimentally .Scientific Research Applications
- Introduction : Piperidine is a six-membered heterocycle containing one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine derivatives are crucial building blocks for drug development .
Medicinal Chemistry and Drug Design
Antioxidant Properties and Beyond
Mechanism of Action
Target of Action
Similar compounds such as piperidine and piperazine derivatives have been known to interact with various receptors, including dopamine and serotonin receptors .
Mode of Action
It can be inferred from related compounds that it may interact with its targets, leading to changes in cellular signaling and function .
Biochemical Pathways
Related compounds have been shown to influence pathways such as the stat-3, nf-κb, pi3k/aκt, jnk/p38-mapk, tgf-ß/smad, smac/diablo, p-iκb etc .
Pharmacokinetics
Similar compounds like domperidone, a dopamine d2 antagonist, have been shown to have low oral bioavailability and a high rate of first-pass metabolism .
Result of Action
Related compounds have been shown to inhibit cell migration and help in cell cycle arrest to inhibit survivability of cancer cells .
Action Environment
Factors such as ph, temperature, and presence of other compounds can potentially affect the action of similar compounds .
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-(3-piperidin-1-ylpropyl)-4-prop-2-ynylpiperazine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H27N3/c1-2-7-16-12-14-18(15-13-16)11-6-10-17-8-4-3-5-9-17/h1H,3-15H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KRMAIOMGJBBEQX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCN1CCN(CC1)CCCN2CCCCC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H27N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-Piperidin-1-ylpropyl)-4-prop-2-ynylpiperazine |
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